3-Amino-2,3-dihydro-1,5-benzothiazepin-4(5H)-one hydrochloride

• IUPAC Name: 3-amino-3,5-dihydro-2H-1,5-benzothiazepin-4-one;hydrochloride
• InChI: InChI=1S/C9H10N2OS.ClH/c10-6-5-13-8-4-2-1-3-7(8)11-9(6)12;/h1-4,6H,5,10H2,(H,11,12);1H
• InChI Key: FFGSZNWQIUHIJA-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)NC2=CC=CC=C2S1)N.Cl
• Molecular Formula: C9H11ClN2OS
• Molecular Weight: 230.72 g/mol

Description

3-Amino-2,3-dihydro-1,5-benzothiazepin-4(5H)-one hydrochloride (3-ADT-HCl) is a novel compound that has recently been synthesized and studied for its potential applications in scientific research. It belongs to the family of benzothiazepine compounds and is composed of a benzothiazepine core, an amine group, and a hydrochloride group. This compound has been studied for its unique properties, including its ability to act as a ligand for various receptors, its potential to be used in drug delivery systems, and its ability to act as a catalyst in enzymatic reactions.

Scientific Research Applications

3-Amino-2,3-dihydro-1,5-benzothiazepin-4(5H)-one hydrochloride has several potential applications in scientific research. It has been studied for its ability to act as a ligand for various receptors, including the serotonin 5-HT2A, 5-HT2C, and 5-HT7 receptors. It has also been studied as a potential drug delivery system, as it can be used to transport drugs across cell membranes. Additionally, 3-Amino-2,3-dihydro-1,5-benzothiazepin-4(5H)-one hydrochloride has been studied as a catalyst in enzymatic reactions, as it can be used to catalyze the hydrolysis of proteins and other macromolecules.

Mechanism of Action

The mechanism of action of 3-Amino-2,3-dihydro-1,5-benzothiazepin-4(5H)-one hydrochloride is not yet fully understood. However, it is believed that the compound acts as a ligand for various receptors, including the serotonin 5-HT2A, 5-HT2C, and 5-HT7 receptors. It is also believed that the compound acts as a drug delivery system, as it can be used to transport drugs across cell membranes. Additionally, 3-Amino-2,3-dihydro-1,5-benzothiazepin-4(5H)-one hydrochloride is believed to act as a catalyst in enzymatic reactions, as it can be used to catalyze the hydrolysis of proteins and other macromolecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Amino-2,3-dihydro-1,5-benzothiazepin-4(5H)-one hydrochloride are not yet fully understood. However, the compound has been studied for its potential to act as a ligand for various receptors, including the serotonin 5-HT2A, 5-HT2C, and 5-HT7 receptors. It has also been studied for its potential to act as a drug delivery system, as it can be used to transport drugs across cell membranes. Additionally, 3-Amino-2,3-dihydro-1,5-benzothiazepin-4(5H)-one hydrochloride has been studied for its potential to act as a catalyst in enzymatic reactions, as it can be used to catalyze the hydrolysis of proteins and other macromolecules.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Amino-2,3-dihydro-1,5-benzothiazepin-4(5H)-one hydrochloride in lab experiments include its ability to act as a ligand for various receptors, its potential to be used as a drug delivery system, and its ability to act as a catalyst in enzymatic reactions. Additionally, the compound is relatively stable and easy to synthesize. The main limitation of using 3-Amino-2,3-dihydro-1,5-benzothiazepin-4(5H)-one hydrochloride in lab experiments is that its mechanism of action is not yet fully understood.

Future Directions

The potential future directions for 3-Amino-2,3-dihydro-1,5-benzothiazepin-4(5H)-one hydrochloride include further research into its mechanism of action, its potential to act as a drug delivery system, and its ability to act as a catalyst in enzymatic reactions. Additionally, further research could be conducted into the biochemical and physiological effects of the compound, as well as its potential applications in drug development. Finally, further research could be conducted into the potential uses of 3-Amino-2,3-dihydro-1,5-benzothiazepin-4(5H)-one hydrochloride in other areas of scientific research, such as biotechnology and nanotechnology.

Synthesis Methods

3-Amino-2,3-dihydro-1,5-benzothiazepin-4(5H)-one hydrochloride is synthesized through a multi-step process that involves the reaction of 1,5-benzothiazepin-4-one with an amine and hydrochloric acid. The first step involves the reaction of 1,5-benzothiazepin-4-one with an amine, such as aniline, to form an intermediate product, 1,5-benzothiazepin-4-one-3-amine. This intermediate product is then reacted with hydrochloric acid to form 3-Amino-2,3-dihydro-1,5-benzothiazepin-4(5H)-one hydrochloride. The reaction is carried out in aqueous solution at a temperature of 100°C and a pressure of 1 bar. The reaction is complete when the reaction mixture has a pH of 7.5.